N-(2-dimethylaminoethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• InChI: InChI=1S/C17H27BN2O3/c1-16(2)17(3,4)23-18(22-16)14-9-7-13(8-10-14)15(21)19-11-12-20(5)6/h7-10H,11-12H2,1-6H3,(H,19,21)
• InChI Key: KTDBEJMIGCLCSU-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)C(=O)NCCN(C)C
• Molecular Formula: C17H27BN2O3
• DSSTOX Substance ID: DTXSID00374359
• Molecular Weight: 318.2 g/mol
• CAS RN: 832114-11-1

Description

“N-(2-dimethylaminoethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide” is a chemical compound with the CAS Number: 832114-11-1. It has a molecular weight of 318.22 and its molecular formula is C17H27BN2O3.

Molecular Structure Analysis

The molecular structure of this compound includes a benzamide group attached to a boronic acid pinacol ester group via an amide linkage. The benzamide group consists of a benzene ring attached to an amide group. The boronic acid pinacol ester group consists of a boron atom bonded to two oxygen atoms and a carbon atom, forming a cyclic structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a melting point of 100-104°C. It should be stored in an inert atmosphere at room temperature.

Scientific Research Applications

Alzheimer's Disease Imaging

N-(2-dimethylaminoethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide and its derivatives show promising applications in Alzheimer's disease research. Amyloid imaging ligands, including N-methyl [11C] 2-(4'-methylaminophenyl)-6-hydroxy-benzothiasole, are used to measure amyloid in vivo in the brains of Alzheimer's disease patients. PET amyloid imaging, employing these ligands, aids in understanding the pathophysiological mechanisms and time course of amyloid deposits in the brain, allowing for early detection and evaluation of new antiamyloid therapies (Nordberg, 2007).

Synthesis and Stability Studies

Studies involving N-substituted benzamides and acetamides focus on their synthesis, degradation, and stability. The stability of compounds like Nitisinone (2-(2-nitro-4-trifluoromethylbenzoyl)-1,3-cyclohexanedione, NTBC), which has a similar structure, is assessed under various conditions such as pH, temperature, and ultraviolet radiation. Understanding the stability and degradation pathways of these compounds contributes to a better assessment of their risks and benefits, especially in medical applications (Barchańska et al., 2019).

Drug Discovery and Therapeutics

The compound's derivative, Benzoxaborole, shows a broad spectrum of applications in medicinal chemistry, leading to the discovery of new classes of anti-bacterial, anti-fungal, anti-protozoal, anti-viral, and anti-inflammatory agents. These derivatives, like Tavaborole and Crisaborole, are clinically used for treating onychomycosis and atopic dermatitis, respectively. The chemical versatility, unique mechanism of action, and ease of preparation make derivatives of the parent compound an interesting field for pharmaceutical industry (Nocentini et al., 2018).

Safety and Hazards

The safety information for this compound indicates that it may be harmful if swallowed and causes severe skin burns and eye damage. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes: Rinse cautiously with water for several minutes.